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Compound of Interest

Compound Name: Dodecanedihydrazide

Cat. No.: B1346009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

Dodecanedihydrazide (DDH) in modifying the surface properties of materials. DDH, a long-

chain dihydrazide, serves as a versatile crosslinking agent and surface modifier, offering unique

advantages in the development of biomaterials, drug delivery systems, and performance

coatings. Its two terminal hydrazide groups readily react with functional groups such as

aldehydes and carboxylic acids, enabling the covalent linkage of polymers and the

functionalization of surfaces.

Introduction to Dodecanedihydrazide (DDH)
Dodecanedihydrazide (C₁₂H₂₆N₄O₂) is a symmetrical molecule featuring a 12-carbon aliphatic

chain flanked by two hydrazide moieties (-CONHNH₂). This structure imparts a combination of

flexibility, hydrophobicity, and reactivity, making it a valuable tool in polymer and materials

science.[1][2] Primarily known as a latent curing agent for epoxy resins in powder coatings, its

application is expanding into advanced biomedical and material science fields.[1][2]

Key Properties:

Molecular Formula: C₁₂H₂₆N₄O₂

Molecular Weight: 258.36 g/mol [1][2]
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Appearance: Off-white powder[1][2]

Melting Point: Approximately 190°C[1][2]

Reactivity: The hydrazide groups react with electrophilic functional groups, most notably

aldehydes to form hydrazone linkages and carboxylic acids (in the presence of a

carbodiimide) to form stable amide bonds.

Applications in Surface Modification
The bifunctional nature of DDH allows it to act as a molecular bridge, connecting polymer

chains or grafting molecules onto a material's surface. This is particularly useful for enhancing

biocompatibility, controlling drug release, and improving the mechanical properties of materials.

Crosslinking of Polysaccharide-Based Hydrogels for
Drug Delivery
Hydrazide crosslinking is a widely employed strategy for fabricating hydrogels from

polysaccharides like hyaluronic acid (HA), alginate, and chitosan. The process typically

involves the oxidation of the polysaccharide to introduce aldehyde groups, followed by

crosslinking with a dihydrazide. While adipic acid dihydrazide (ADH) is commonly used, DDH

offers a longer, more flexible, and hydrophobic spacer arm, which can influence the hydrogel's

mechanical properties, degradation rate, and release kinetics of encapsulated drugs.

A typical workflow for creating a DDH-crosslinked polysaccharide hydrogel involves two main

stages: the oxidation of the polysaccharide and the subsequent crosslinking reaction.

Fig. 1: Workflow for DDH-crosslinked hydrogel formation.

Experimental Protocol: Preparation of DDH-Crosslinked Hyaluronic Acid (HA) Hydrogel

This protocol is adapted from established methods for dihydrazide crosslinking of oxidized

hyaluronic acid.[3][4]

Materials:

Hyaluronic acid (HA), sodium salt
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Sodium periodate (NaIO₄)

Dodecanedihydrazide (DDH)

Ethylene glycol

Dialysis tubing (MWCO 3500 Da)

Phosphate-buffered saline (PBS), pH 7.4

Deionized water

Procedure:

Part 1: Oxidation of Hyaluronic Acid

Prepare a 1% (w/v) solution of HA in deionized water. Stir gently until fully dissolved.

In the dark, add a predetermined amount of NaIO₄ solution to the HA solution. The molar

ratio of NaIO₄ to HA repeating units will determine the degree of oxidation.

Allow the reaction to proceed for 24 hours at room temperature with continuous stirring,

protected from light.

Quench the reaction by adding ethylene glycol (1 mL per 100 mL of reaction mixture) and stir

for 1 hour.

Purify the oxidized HA (oxi-HA) by dialysis against deionized water for 3-5 days, changing

the water frequently.

Lyophilize the purified oxi-HA to obtain a white, fluffy solid.

Part 2: Crosslinking with DDH

Prepare a solution of oxi-HA in PBS (e.g., 2% w/v).

Prepare a solution of DDH in PBS. The concentration will depend on the desired crosslinking

density. Gentle heating may be required to dissolve the DDH.
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Mix the oxi-HA and DDH solutions at a specific molar ratio of aldehyde groups to hydrazide

groups.

The mixture will begin to gel. The gelation time can be modulated by temperature and the

concentrations of the reactants.[4]

The resulting hydrogel can be used for cell encapsulation or drug loading studies.

Characterization:

Degree of Oxidation: Determined by quantifying the remaining periodate or by reacting the

aldehyde groups with a titratable compound.

Gelation Time: Visual observation of the sol-to-gel transition.

Mechanical Properties: Rheological measurements to determine the storage (G') and loss

(G'') moduli.

Swelling Ratio: Measured by comparing the weight of the swollen hydrogel to its dry weight.

Degradation: Monitored by measuring the weight loss of the hydrogel over time in a relevant

buffer (e.g., containing hyaluronidase).

Surface Functionalization of Polymeric Nanoparticles for
Drug Delivery
DDH can be used to functionalize the surface of pre-fabricated nanoparticles, such as those

made from poly(lactic-co-glycolic acid) (PLGA). By activating the carboxyl groups on the PLGA

surface and reacting them with DDH, a hydrazide-functionalized nanoparticle is created. These

terminal hydrazide groups can then be used to conjugate targeting ligands, imaging agents, or

other molecules containing aldehyde or ketone groups.

Fig. 2: Workflow for nanoparticle surface functionalization with DDH.

Experimental Protocol: Surface Functionalization of PLGA Nanoparticles with DDH

Materials:
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PLGA nanoparticles (prepared by a suitable method, e.g., emulsion-evaporation)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Dodecanedihydrazide (DDH)

2-(N-morpholino)ethanesulfonic acid (MES) buffer, pH 6.0

Phosphate-buffered saline (PBS), pH 7.4

Centrifugation tubes and equipment

Procedure:

Disperse the PLGA nanoparticles in MES buffer.

Add EDC and NHS to the nanoparticle suspension to activate the surface carboxyl groups.

The molar excess of EDC/NHS over carboxyl groups should be optimized.

Incubate the mixture for 15-30 minutes at room temperature with gentle shaking.

Centrifuge the nanoparticles to remove excess EDC and NHS, and resuspend the activated

nanoparticles in PBS.

Immediately add a solution of DDH in PBS to the activated nanoparticle suspension. A molar

excess of DDH is used to ensure complete reaction and to favor the attachment of DDH by

only one of its hydrazide groups.

Allow the reaction to proceed for 2-4 hours at room temperature with gentle shaking.

Purify the DDH-functionalized nanoparticles by repeated centrifugation and resuspension in

fresh PBS to remove unreacted DDH.

The resulting hydrazide-functionalized nanoparticles can be stored as a suspension for

subsequent conjugation reactions.
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Modifying the Properties of Polylactic Acid (PLA)**
DDH and its derivatives can be blended with biodegradable polymers like polylactic acid (PLA)

to act as nucleating agents. This can accelerate the crystallization rate of PLA, which is often

slow, leading to improved mechanical and thermal properties.

Quantitative Data on the Effect of a DDH Derivative on PLLA Properties

The following table summarizes the effect of a dodecanedioic dihydrazide derivative, N,N′-

dodecanedioic bis(piperonylic acid) dihydrazide (BPADD), on the properties of poly(L-lactic

acid) (PLLA).[5]

Property Neat PLLA PLLA / 2% BPADD PLLA / 3% BPADD

Melt-Crystallization

Temperature (°C)
Lower Highest High

Crystallization Onset

Temperature (°C)
Lower Highest High

Melt-Crystallization

Enthalpy (J/g)
Lower High Largest

Tensile Strength Baseline Higher Higher

Data adapted from a study on a DDH derivative, illustrating the principle of using such

molecules to modify polymer properties.[5]

Applications in Performance Coatings
As a latent curing agent, DDH is dispersed in epoxy resin powder formulations.[1][2] It remains

largely unreactive at room temperature, providing a long pot life.[2] Upon heating, the

hydrazide groups become reactive and crosslink the epoxy resin, forming a durable and

chemically resistant coating.[2] The long aliphatic chain of DDH can also impart increased

flexibility and hydrophobicity to the final coating.[2]

Curing Parameters for Dihydrazide-Cured Epoxy Resins
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Dihydrazide Type
Typical Curing
Temperature (°C)

Pot Life at Room
Temperature

Key Characteristics
of Cured Resin

Dodecanedihydrazide

(DDH)
~150-190 4-6 months

Good flexibility, water

resistance, and

adhesion.

Adipic Acid

Dihydrazide (ADH)
Lower than DDH Shorter than DDH

Good reactivity,

standard

performance.

Isophthalic

Dihydrazide (IDH)
Higher than DDH Longer than DDH

High thermal stability,

good mechanical

strength.

This table provides a comparative overview of common dihydrazide curing agents.

Conclusion
Dodecanedihydrazide is a versatile molecule with significant potential beyond its traditional

role as a curing agent. Its long aliphatic chain and bifunctional reactivity make it a valuable tool

for researchers and professionals in drug development and materials science. By serving as a

crosslinker for hydrogels, a surface modifier for nanoparticles, and a performance-enhancing

additive for biodegradable polymers, DDH enables the creation of advanced materials with

tailored surface properties for a wide range of applications. The protocols and data presented

here provide a foundation for exploring the use of DDH in innovative research and

development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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